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Compound of Interest

Compound Name: 3,5-Dihydroxybenzamide

Cat. No.: B1360044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3,5-Dihydroxybenzamide, a

molecule of interest in biochemical and pharmaceutical research. This document details its

fundamental chemical properties, including molecular weight and formula, and explores its

potential biological activities. The guide summarizes key quantitative data, outlines general

experimental protocols for assessing its efficacy, and visualizes a relevant signaling pathway

activated by a closely related compound, offering a foundational resource for further

investigation.

Core Molecular and Physical Properties
3,5-Dihydroxybenzamide is an organic compound characterized by a benzene ring

substituted with two hydroxyl groups at the 3 and 5 positions and an amide functional group.[1]
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Property Value Source

Molecular Formula C₇H₇NO₃ [1][2]

Molecular Weight 153.14 g/mol [1]

CAS Number 3147-62-4 [2]

Appearance
White to light yellow crystalline

solid
[1]

IUPAC Name 3,5-dihydroxybenzamide [1]

Potential Biological Activities and Research
Applications
3,5-Dihydroxybenzamide and its structural analogs are subjects of research in several areas,

including oncology, metabolic diseases, and infectious diseases, owing to their antioxidant and

antibacterial properties.[1] It also serves as a scaffold in the synthesis of more complex

molecules, such as glucokinase activators.[3][4]

Antioxidant Activity
While specific quantitative antioxidant data for 3,5-Dihydroxybenzamide is limited, a study on

the structurally similar 3,5-dihydroxybenzoic acid provides some insight. In a DPPH (2,2-

diphenyl-1-picrylhydrazyl) radical scavenging assay, 3,5-dihydroxybenzoic acid demonstrated

low antiradical properties, with an IC₅₀ value greater than 1000 μM.[5] The IC₅₀ value

represents the concentration of a substance required to inhibit 50% of the free radicals.[6]

Antimicrobial Activity
The unique arrangement of hydroxyl groups on the benzamide ring suggests potential

antimicrobial effects.[1] While specific studies on 3,5-Dihydroxybenzamide are not widely

available, related hydroxybenzoic acids have been shown to possess antimicrobial properties.

[7]

Glucokinase Activation
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Derivatives of 3,5-disubstituted benzamides have been designed and synthesized as allosteric

activators of glucokinase (GK).[3][4] Glucokinase is a key enzyme in maintaining glucose

homeostasis, and its activation is a therapeutic strategy for type 2 diabetes.[3][4]

Experimental Protocols
The following sections describe generalized experimental workflows for assessing the

biological activities of compounds like 3,5-Dihydroxybenzamide.

DPPH Radical Scavenging Assay for Antioxidant Activity
This common in vitro assay measures the ability of a compound to act as a free radical

scavenger.
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Preparation

Reaction & Incubation

Analysis

Prepare DPPH Solution
(e.g., 0.1 mM in methanol)

Mix Sample and
DPPH Solution

Prepare 3,5-Dihydroxybenzamide
(serial dilutions)

Incubate in Dark
(e.g., 30 minutes)

Measure Absorbance
(at ~517 nm)

Calculate % Inhibition

Determine IC50 Value

Click to download full resolution via product page

DPPH Assay Workflow

Broth Microdilution Assay for Antibacterial Activity
This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound,

which is the lowest concentration that prevents visible growth of a microorganism.
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Assay Setup

Incubation

Results

Prepare Serial Dilutions of
3,5-Dihydroxybenzamide in a 96-well plate

Inoculate Wells with
Bacterial Suspension

Prepare Standardized
Bacterial Inoculum

(~5 x 10^5 CFU/mL)

Incubate Plate
(e.g., 37°C for 18-24 hours)

Visually Inspect for
Bacterial Growth (Turbidity)

Determine MIC
(Lowest concentration with no growth)

Click to download full resolution via product page

Broth Microdilution Assay Workflow

Signaling Pathway Interactions
Direct evidence for signaling pathways modulated by 3,5-Dihydroxybenzamide is not yet

established in the literature. However, its carboxylic acid analog, 3,5-dihydroxybenzoic acid,

has been identified as a specific agonist for the hydroxycarboxylic acid receptor 1 (HCA1), a G-

protein coupled receptor predominantly expressed in adipocytes.[8] Activation of HCA1 leads to

the inhibition of lipolysis, making it a target of interest for the treatment of dyslipidemia.[8]

The diagram below illustrates the HCA1 signaling pathway.
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HCA1 Signaling Pathway

Conclusion
3,5-Dihydroxybenzamide presents a molecule with a foundational structure for potential

therapeutic applications. While research directly characterizing its biological activities is still

emerging, studies on structurally similar compounds suggest promising avenues for

investigation in antioxidant, antimicrobial, and metabolic regulation research. The experimental

frameworks and pathway analyses provided in this guide offer a starting point for researchers

to design and conduct further studies to elucidate the full therapeutic potential of this

compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1360044?utm_src=pdf-body-img
https://www.benchchem.com/product/b1360044?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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